Cas no 303035-32-7 (3-chloro-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide
• CAS No: 303035-32-7
• MF: C₁₉H₁₅ClN₄O₃S₃
• MW: 478.995398759842
• CID: 5446850
• Update Time: 2025-10-31

3-chloro-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-1-benzothiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[4-[[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]sulfonyl]phenyl]-
• 3-chloro-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide

• Inchi： 1S/C19H15ClN4O3S3/c1-2-15-22-23-19(29-15)24-30(26,27)12-9-7-11(8-10-12)21-18(25)17-16(20)13-5-3-4-6-14(13)28-17/h3-10H,2H2,1H3,(H,21,25)(H,23,24)
• InChI Key： WMBHQKKKQODTML-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=CC=C(S(NC3=NN=C(CC)S3)(=O)=O)C=C1)=O)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on 3-chloro-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide

Recent Advances in the Study of 3-chloro-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide (CAS: 303035-32-7)

The compound 3-chloro-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide (CAS: 303035-32-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities, as well as its implications for drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the presence of the 1,3,4-thiadiazole and benzothiophene moieties contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets, providing valuable insights for further optimization.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, suggesting potential for oral administration. However, challenges such as off-target effects and toxicity profiles remain to be addressed in subsequent studies.

Ongoing research is exploring the compound's potential in combination therapies, particularly with existing chemotherapeutic agents, to enhance therapeutic outcomes while minimizing adverse effects. Additionally, efforts are underway to develop derivatives with improved potency and reduced toxicity. The findings from these studies could pave the way for the development of novel therapeutics targeting a range of diseases, including cancer and chronic inflammatory conditions.

In conclusion, 3-chloro-N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide represents a promising candidate for further drug development. Continued research into its mechanism of action, structural optimization, and clinical potential will be critical in translating these findings into viable therapeutic options. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in medicine.